Cas no 61885-13-0 (4H-1-Benzopyran-4-one, 5-hydroxy-3,6-dimethoxy-2-methyl-)

• Product name: 4H-1-Benzopyran-4-one, 5-hydroxy-3,6-dimethoxy-2-methyl-
• CAS No: 61885-13-0
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 463838
• PubChem ID: 12318186

4H-1-Benzopyran-4-one, 5-hydroxy-3,6-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5-hydroxy-3,6-dimethoxy-2-methyl-
• 5-hydroxy-3,6-dimethoxy-2-methylchromen-4-one
• DTXSID60488022
• 61885-13-0
• 5-Hydroxy-3,6-dimethoxy-2-methyl-4H-chromen-4-one
• 5-Hydroxy-3,6-dimethoxy-2-methyl-4H-1-benzopyran-4-one

• Inchi： InChI=1S/C12H12O5/c1-6-12(16-3)11(14)9-7(17-6)4-5-8(15-2)10(9)13/h4-5,13H,1-3H3
• InChI Key： UVHQRJNRTCHUDU-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C2=C(O1)C=CC(=C2O)OC)OC

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones